1-{[1-(3,4-dimethoxyphenyl)cyclopentyl]carbonyl}piperidine

• IUPAC Name: [1-(3,4-dimethoxyphenyl)cyclopentyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C19H27NO3/c1-22-16-9-8-15(14-17(16)23-2)19(10-4-5-11-19)18(21)20-12-6-3-7-13-20/h8-9,14H,3-7,10-13H2,1-2H3
• InChI Key: VNEIRXOFRKEGAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2(CCCC2)C(=O)N3CCCCC3)OC
• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol

Description

1-{[1-(3,4-dimethoxyphenyl)cyclopentyl]carbonyl}piperidine, also known as CPP-109, is a compound that has gained significant attention in scientific research due to its potential as a treatment for addiction and other neurological disorders.

Scientific Research Applications

Organic Synthesis and Structural Characterization

• Construction of Lactam Carbonyl Function in Piperidines : Research by Fujii et al. (1977) on lactams highlighted the synthesis of compounds similar to "1-{[1-(3,4-dimethoxyphenyl)cyclopentyl]carbonyl}piperidine" by mercuric acetate-EDTA oxidation. The study demonstrated the orientation of lactam carbonyl formation in piperidines, suggesting the influence of substituents on lactam synthesis (Fujii, Ohba, & Yoshifuji, 1977).

• Complexation of Arenes by Macrocyclic Hosts : Diederich et al. (1986) synthesized macrobicyclic compounds to study the complexation of arenes, providing insights into the interaction between piperidine derivatives and other organic molecules. This research contributes to the understanding of host-guest chemistry in organic solvents and aqueous solutions (Diederich, Dick, & Griebel, 1986).

• Chiral Piperidines Synthesis : Zhang, Zhang, and Nagib (2019) developed a method for the enantioselective synthesis of chiral piperidines, a category that includes compounds structurally related to the given chemical. This research is pivotal for creating chiral centers in piperidines, which are prevalent in many pharmaceuticals (Zhang, Zhang, & Nagib, 2019).

Potential Medicinal Chemistry Applications

• Synthesis of Piperidine Derivatives as Gastric Antisecretory Agents : Scott et al. (1983) investigated 4-(diphenylmethyl)-1-piperidinemethanimine derivatives, which share structural motifs with the query compound, for their potential as non-anticholinergic gastric antisecretory agents, indicating the therapeutic potential of piperidine derivatives in peptic ulcer disease (Scott, Jacoby, Mills, Bonfilio, & Rasmussen, 1983).

Future Directions

Future research could focus on exploring the potential applications of this compound, particularly in the field of medicinal chemistry given the importance of piperidines in drug design. Further studies could also investigate the synthesis and properties of related compounds.